Cas no 41340-78-7 (N,N-Dimethylpiperazine-1-carboxamide)

• Product Name: N,N-Dimethylpiperazine-1-carboxamide
• CAS No: 41340-78-7
• MF: C₇H₁₅N₃O
• MW: 157.213501214981
• MDL: MFCD01050443
• CID: 328208
• PubChem ID: 712909
• Update Time: 2025-09-27

N,N-Dimethylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide,N,N-dimethyl-
• N,N-dimethylpiperazine-1-carboxamide
• Piperazine-1-carboxylic acid dimethylamide
• 1-dimethylcarbamylpiperazine
• N,N-dimethyl-1-piperazinecarboxamide
• N,N-dimethylpiperazinylcarboxamide
• N-dimethylcarbamylpiperazine
• SY075559
• SCHEMBL6112
• EN300-36878
• 1-Piperazinecarboxamide, N,N-dimethyl-
• FT-0693677
• piperazine carboxylic acid dimethylamide
• NN-DIMETHYLPIPERAZINE-1-CARBOXAMIDE
• MFCD01050443
• N,N-dimethyl 1-piperazine carboxamide
• AKOS002245260
• PS-3234
• 41340-78-7
• Piperazine-1-carboxylic acid, dimethylamide
• CHEMBL1616670
• A825523
• HMS1551O20
• Z270760338
• piperazine-1-carboxylic acid dimethyl amide
• DTXSID50351897
• 4-(dimethylaminocarbonyl)piperazine
• BCP18682
• CS-0151344
• TimTec1_006312
• AKOS000147494
• AMY36352
• PIPERAZINE-1-CARBOXYLICACIDDIMETHYLAMIDE
• piperazine-1-carboxylic acid dimethylamide, AldrichCPR
• A10278
• STK524302
• A1AKB
• N,N-Dimethylpiperazine-1-carboxamide

• MDL： MFCD01050443
• Inchi： 1S/C7H15N3O/c1-9(2)7(11)10-5-3-8-4-6-10/h8H,3-6H2,1-2H3
• InChI Key： XMFYMWXCIWIHAC-UHFFFAOYSA-N
• SMILES： O=C(N(C)C)N1CCNCC1

Computed Properties

• Exact Mass: 157.12200
• Monoisotopic Mass: 157.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 79-80°C/0.2mm
• Flash Point: 118.9±25.4 °C
• Refractive Index: 1.489
• PSA: 35.58000
• LogP: -0.16010
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N,N-Dimethylpiperazine-1-carboxamide Security Information

• Signal Word：Warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36-22
• Safety Instruction： 26-24/25-23
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N,N-Dimethylpiperazine-1-carboxamide

Introduction to N,N-Dimethylpiperazine-1-carboxamide (CAS No. 41340-78-7)

N,N-Dimethylpiperazine-1-carboxamide, commonly referred to by its CAS number 41340-78-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the piperazine derivatives, a class of heterocyclic amines that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural integrity of this molecule, featuring a piperazine ring substituted with dimethyl groups at the nitrogen atoms and a carboxamide functional group at the 1-position, makes it a versatile intermediate in synthetic chemistry.

The chemical structure of N,N-Dimethylpiperazine-1-carboxamide imparts unique properties that make it valuable in various chemical transformations. The presence of the amide group not only enhances its reactivity in nucleophilic substitution reactions but also allows for further functionalization through coupling reactions, such as amide bond formation. These characteristics have positioned this compound as a key building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives, including N,N-Dimethylpiperazine-1-carboxamide. Research has indicated that this compound exhibits promising biological activities that could be harnessed for therapeutic purposes. For instance, studies have suggested that it may possess properties relevant to central nervous system (CNS) modulation, making it a candidate for investigating potential treatments for neurological disorders. Additionally, its structural motif is found in several bioactive molecules, suggesting a broad spectrum of possible applications.

The synthesis of N,N-Dimethylpiperazine-1-carboxamide involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the condensation of dimethylamine with an appropriate carbonyl precursor, followed by cyclization and subsequent functional group modifications. These synthetic routes underscore the compound's role as a versatile intermediate that can be tailored to meet specific chemical requirements. The efficiency and scalability of these synthetic methodologies are crucial for industrial applications and further research endeavors.

One of the most compelling aspects of N,N-Dimethylpiperazine-1-carboxamide is its potential in medicinal chemistry. Researchers have been leveraging its structural framework to design molecules with enhanced pharmacological profiles. For example, modifications to the piperazine ring or the introduction of additional functional groups can lead to compounds with improved bioavailability, selectivity, and therapeutic efficacy. This adaptability makes it an invaluable asset in drug discovery programs aimed at addressing unmet medical needs.

The pharmacological evaluation of N,N-Dimethylpiperazine-1-carboxamide has revealed several intriguing findings. Preclinical studies have demonstrated its ability to interact with various biological targets, including receptors and enzymes involved in neurotransmitter signaling. These interactions suggest that it may modulate neuronal activity in ways that could be beneficial for treating conditions such as depression, anxiety, and cognitive disorders. Furthermore, its potential to cross the blood-brain barrier enhances its attractiveness as a lead compound for CNS drug development.

From a chemical biology perspective, N,N-Dimethylpiperazine-1-carboxamide serves as a valuable tool for understanding molecular mechanisms underlying various diseases. Its ability to interact with specific biological pathways provides insights into disease pathogenesis and helps identify new therapeutic strategies. Additionally, its use as a scaffold for structure-activity relationship (SAR) studies allows researchers to fine-tune its pharmacological properties by making incremental structural changes. This approach has been instrumental in optimizing drug candidates for clinical trials.

The industrial significance of N,N-Dimethylpiperazine-1-carboxamide extends beyond academic research. Pharmaceutical companies are increasingly incorporating this compound into their libraries of building blocks due to its synthetic versatility and biological relevance. Its availability from reliable chemical suppliers ensures that researchers can access high-quality material for their studies without significant hurdles. This accessibility is crucial for advancing drug discovery efforts and translating laboratory findings into clinical applications.

In conclusion, N,N-Dimethylpiperazine-1-carboxamide (CAS No. 41340-78-7) is a multifaceted compound with substantial potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for further research and development. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in addressing complex medical challenges and improving patient outcomes.